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Compound of Interest

Compound Name: C 021 dihydrochloride

CAS No.: 1784252-84-1; 864289-85-0

Cat. No.: B2433712 Get Quote

Product Identity: C-021 Dihydrochloride (CCR4 Antagonist) Chemical Name: 2-[1,4'-

bipiperidin]-1'-yl-N-cycloheptyl-6,7-dimethoxy-4-quinazolinamine, dihydrochloride Primary

Application: Chemokine Receptor 4 (CCR4) modulation, chemotaxis inhibition, and neuropathic

pain research.[1][2]

Introduction: The Stability Paradox
Welcome to the C-021 Technical Support Center. As a researcher working with C-021

dihydrochloride, you are handling a compound with a specific "stability paradox": it is highly

soluble in its acidic salt form but prone to rapid precipitation (crashing out) when introduced to

physiological buffers (pH 7.4).[1]

This guide moves beyond generic datasheets to address the specific physicochemical

challenges of maintaining C-021 bioactivity in diverse buffer systems.

Module 1: Solubility & Reconstitution
Q: Why does my C-021 solution turn cloudy when added
to PBS?
A: You are likely witnessing "Free Base Precipitation."[1]
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The Mechanism: C-021 is supplied as a dihydrochloride salt (2HCl).[1] In this form, the basic

nitrogen atoms in the piperidine and quinazoline rings are protonated, making the molecule

polar and water-soluble.

In Water/DMSO: The solution is slightly acidic, keeping the molecule protonated and soluble.

In PBS (pH 7.4): Phosphate-buffered saline acts as a base sink.[1] It strips the protons from

the C-021 molecule.[1] Once deprotonated, C-021 reverts to its hydrophobic "free base"

form.[1] Since the free base has poor aqueous solubility, it precipitates immediately, causing

cloudiness.

Troubleshooting Protocol: The "Step-Down" Dilution Method Do not add solid powder directly to

PBS. Follow this sequence to maintain solubility:

Primary Stock: Dissolve C-021 in DMSO at a high concentration (e.g., 25–50 mM).

Intermediate Step (Optional): If a high final concentration is needed, dilute the DMSO stock

1:10 into slightly acidic water (pH 5.5–6.0) before adding to the final buffer.

Final Working Solution: Add the stock slowly to your assay buffer while vortexing. Ensure the

final DMSO concentration is <1% (or as tolerated by your cells).[1]

Visual Workflow: Reconstitution Decision Tree
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Start: Solid C-021 2HCl

Choose Solvent

Water (Unbuffered)

For immediate use only

DMSO (Recommended)

For storage

Direct to PBS/Media

Avoid!

Result: Acidic Solution (pH ~4-5)
Stable & Clear

Result: Stable Stock
(Store at -80°C)

Result: PRECIPITATION
(Free Base Formation)

Slow Addition + Vortexing
(Keep DMSO < 1%)

Dilute into Media

Click to download full resolution via product page

Figure 1: Decision tree for initial reconstitution. Direct addition to neutral buffers (Red path) is

the most common cause of experimental failure.

Module 2: Buffer Stability & Degradation
Q: Is C-021 stable in cell culture media (DMEM/RPMI)?
A: Yes, but only for short durations (Assay Window).

While C-021 is chemically stable (resistant to hydrolysis) in neutral media for 24–48 hours, the

risk remains physical instability (precipitation).[1]

Comparative Stability Table
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Buffer System Stability Rating Risk Factor Recommendation

DMSO (Anhydrous) High
Hygroscopicity

(absorbing water)

Store stocks here.[1]

Use desiccated

storage.

Water (pH < 6.0) Moderate
Hydrolysis over long

term

Good for intermediate

dilution.[1] Do not

store >1 week.

PBS (pH 7.4) Low Precipitation
Use immediately.[1]

Do not store.

Cell Media + Serum Moderate Protein Binding

Serum albumin

(BSA/FBS) may bind

C-021, reducing free

drug concentration but

preventing

precipitation.[1]

Q: How do I distinguish between degradation and
precipitation?
A: Perform a Centrifugation Test. If you observe a loss of potency in your assay:

Spin the working solution at 10,000 x g for 5 minutes.

Measure the concentration of the supernatant via UV/HPLC.[1]

Diagnosis:

Lower concentration in supernatant:[1] The drug precipitated (Physical Instability).[1]

Same concentration but low activity: The drug degraded (Chemical Instability).[1]

Module 3: In Vivo Formulation Guide
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Q: How do I formulate C-021 for animal injection (i.p. or
s.c.)?
A: You must use a solubility enhancer (Vehicle).[1]

Injecting a pure DMSO stock is toxic; injecting a water stock may cause the drug to precipitate

in the syringe or at the injection site (causing local irritation and poor bioavailability) as it hits

the body's pH of 7.4.

Recommended Vehicle Formulation: This "Sandwich" formulation encapsulates the

hydrophobic free base.[1]

10% DMSO (Solubilizer)[1]

40% PEG300 or PEG400 (Co-solvent)[1]

5% Tween-80 (Surfactant/Stabilizer)[1]

45% Saline (Diluent - add LAST)

Preparation Protocol:

Dissolve C-021 in DMSO.[1][3]

Add PEG300 and vortex.[1]

Add Tween-80 and vortex.[1]

Slowly add Saline while vortexing.[1] If cloudiness appears, sonicate at 37°C until clear.

Visual Workflow: In Vivo Formulation

1. Dissolve C-021
in DMSO

2. Add PEG-400
(Co-solvent)

3. Add Tween-80
(Surfactant)

4. Add Saline
(Slowly!) Check Clarity

Ready for InjectionClear

Sonicate/Warm
(37°C)

Cloudy
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Figure 2: Step-by-step formulation protocol to prevent precipitation during in vivo

administration.

Module 4: Storage & Handling FAQs
Q: Can I freeze-thaw my DMSO stock? A: Limit freeze-thaw cycles to maximum 3 times.

Why? Each cycle introduces atmospheric moisture (condensation) into the DMSO.[1] Water

+ DMSO + C-021 2HCl creates a micro-acidic environment that can hydrolyze the

quinazoline ring over months.[1]

Solution: Aliquot the 25 mM stock into single-use vials (e.g., 20 µL) and store at -80°C.

Q: Is the compound light-sensitive? A: Yes, quinazoline derivatives can be photosensitive.[1]

Store solid powder and solutions in amber vials or wrapped in foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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